Cas no 5855-93-6 (Benzenamine,4-(4,6-dimethyl-2-benzothiazolyl)-2-methyl-)

• Product Name: Benzenamine,4-(4,6-dimethyl-2-benzothiazolyl)-2-methyl-
• CAS No: 5855-93-6
• MF: C₁₆H₁₆N₂S
• MW: 268.376642227173
• CID: 365818
• PubChem ID: 19930347
• Update Time: 2025-04-19

Benzenamine,4-(4,6-dimethyl-2-benzothiazolyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(4,6-dimethyl-2-benzothiazolyl)-2-methyl-
• 2-(3-methyl-4-aminophenyl)-4,6-dimethylbenzothiazole
• 4-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-methylaniline
• 2-(3-methyl-4-aminophenyl)-4,6-dimethylbenzo[d]thiazole
• 4-(4,6-dimethyl-benzothiazol-2-yl)-2-methyl-aniline
• Benzenamine,4-(4,6-dimethyl-2-benzothiazolyl)-2-methyl
• Benzothiazole,2-(4-amino-m-tolyl)-4,6-dimethyl-(8CI)
• DTXSID20601356
• SCHEMBL8534562
• [4-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-methylphenyl]amine
• 5855-93-6

• Inchi： 1S/C16H16N2S/c1-9-6-11(3)15-14(7-9)19-16(18-15)12-4-5-13(17)10(2)8-12/h4-8H,17H2,1-3H3
• InChI Key： ULMIHUDGVZOBII-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=C(C)C=2)N)=NC2C(C)=CC(C)=CC1=2

Computed Properties

• Exact Mass: 268.10300
• Monoisotopic Mass: 268.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15000
• LogP: 5.05190